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Compound of Interest

4-(4-Methoxyphenoxy)-2-
Compound Name:

methylaniline
CAS No.: 620989-09-5
Cat. No.: B3147354

Get Quote

Executive Summary: Immediate Action Protocol

Chemical Identity: 4-(4-Methoxyphenoxy)-2-methylaniline CAS Number: 31465-36-8
Functional Class: Aromatic Amine / Aryl Ether Primary Hazard: Acute Toxicity
(Oral/Dermal/Inhalation), Potential Carcinogen, Aquatic Toxicity.[1][2][3]

Core Disposal Directive: Treat as Hazardous Organic Waste. Do NOT dispose of down the
drain or in municipal trash. This compound requires segregation from strong oxidizers and
acids due to its amine functionality. Incineration via a licensed hazardous waste contractor is
the mandatory final disposal method.

Chemical Profile & Hazard Identification
Scientific Context for Safety Decisions
To dispose of this chemical safely, you must understand its reactivity profile. 4-(4-

Methoxyphenoxy)-2-methylaniline combines a reactive primary amine with a stable aryl ether
backbone.[1]
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Property Data Operational Implication
Likely a solid or viscous liquid
Molecular Weight 215.25 g/mol at RT; low volatility but

dust/aerosol hazard exists.

Functional Groups

Primary Amine (-NHz), Ether (-
0-)

Amine: Basic, reacts
exothermically with acids.[1]
Incompatible with
oxidizers.Ether: Generally
stable aryl ether, but organic

load requires incineration.

Toxicity Class

High Potency (Assumed)

Treat as a suspected
carcinogen and skin sensitizer

(typical of aniline derivatives).

RCRA Status

Non-Listed (Characteristic)

Not explicitly P- or U-listed, but
classified as Hazardous due to

toxicity characteristics.[1]

CRITICAL DISTINCTION: Do not confuse this compound with 4-Methoxy-2-methylaniline (p-

Cresidine, CAS 102-50-1).[1] While structurally related, p-Cresidine is a smaller, well-

documented carcinogen.[1] However, safety protocols for 4-(4-Methoxyphenoxy)-2-

methylaniline should mirror those of p-Cresidine due to the shared aniline pharmacophore.[1]

Waste Segregation & Compatibility

The "Self-Validating" Safety System

Proper segregation prevents accidental chemical reactions in the waste container.

¢ Incompatible With:
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o Strong Acids: Reaction generates heat and forms anilinium salts.
o Oxidizers (e.g., Nitric Acid, Peroxides): High risk of fire or explosion.[1]

o Acid Chlorides/Anhydrides: Vigorous reaction.

o Compatible With:

o Organic Solvents: Methanol, Ethanol, Acetonitrile, Ethyl Acetate, Dichloromethane (if
segregated into Halogenated waste).[1]

o Basic Solutions: Compatible with alkaline waste streams (though organic solvent waste is
preferred).

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applicability: Expired pure chemical, contaminated gloves, weighing boats, paper towels.[1]

» Containment: Place the solid material or contaminated debris into a clear, chemically
resistant plastic bag (polyethylene).

o Double-Bagging: Seal the first bag and place it inside a second bag to prevent exterior
contamination.

e Labeling: Affix a hazardous waste label.

o Constituents: "Solid Debris contaminated with 4-(4-Methoxyphenoxy)-2-methylaniline".

[1]
o Hazards: Check "Toxic" and "Irritant".[4]

o Storage: Place the double-bagged waste into a Wide-Mouth High-Density Polyethylene
(HDPE) Drum designated for "Solid Hazardous Waste."

Protocol B: Liquid Waste (Solutions & Mother Liquors)
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Applicability: Reaction mixtures, HPLC waste, stock solutions.[1]
e Solvent Assessment: Determine the primary solvent.
o If Halogenated (DCM, Chloroform): Use the Halogenated Organic waste stream.

o If Non-Halogenated (Methanol, DMSO, Acetone): Use the Non-Halogenated Organic
waste stream.

o Transfer: Pour liquid slowly into the waste container using a funnel to avoid splashing.
o Safety Note: Perform this operation in a fume hood.[4][5]
e Log Entry: Immediately record the addition on the waste container's log sheet.

o Entry: "4-(4-Methoxyphenoxy)-2-methylaniline (<1%) in [Solvent Name]".

Protocol C: Empty Container Management

Regulatory compliance for "RCRA Empty" status.

o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone or
Methanol).

e Rinsate Disposal: Pour all three rinses into the appropriate Liquid Organic Waste container
(Protocol B).

o Defacing: Cross out the original label or remove it entirely.
» Final Disposal:
o Glass: Place in the "Defaced/Washed Glass" bin.

o Plastic: Place in standard trash (only if triple-rinsed and non-hazardous per local policy),
otherwise treat as Solid Hazardous Waste.[1]

Emergency Spill Response Workflow

Immediate actions for accidental release.
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Spill Detected

Assess Volume & State
(Solid vs. Liquid)

If High Hazard/Large Vol \If Manageable

Don PPE:

Evacuate Area & Nitrile Gloves (Double),

AL SUSE W OLILEr Goggles, Lab Coat, N95/Respirator
Yes No
Cover with wet paper towel Cover with Absorbent Pads
to prevent dust. or Vermiculite.
Scoop into bag. Do NOT use water initially.

N

Clean Surface with
Soap & Water solution

:

Bag all waste as
Hazardous Solid Waste

Submit Incident Report
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Figure 1: Decision logic for responding to a laboratory spill of 4-(4-Methoxyphenoxy)-2-
methylaniline.

Regulatory & Compliance Framework

This disposal plan adheres to the principles of the Resource Conservation and Recovery Act
(RCRA) and OSHA Hazard Communication Standard.

o Waste Classification: While 4-(4-Methoxyphenoxy)-2-methylaniline does not have a
specific "P" or "U" list code, it must be characterized as hazardous based on Toxicity and
potential Aquatic Toxicity.[1]

» Final Destruction: The only acceptable destruction method is High-Temperature Incineration
with flue gas scrubbing (to capture nitrogen oxides).

o Transport: Waste must be transported by a licensed hazardous waste hauler in DOT-
approved containers (UN 1A1 or UN 1H1 drums).

Labeling Code

Waste Type Container Type Final Destination
(Example)

Clear Bag in HDPE

Pure Solid / Spills HAZ-SOLID-TOX Incineration

Drum
] ] HAZ-LIQ-ORG- Fuel Blending /
Dissolved in Acetone Safety Can / Carboy ) )
NONHAL Incineration

Dissolved in DCM Safety Can / Carboy HAZ-LIQ-ORG-HAL Incineration
Rigid Sharps ) ]

Sharps/Needles ] BIO/CHEM-SHARPS Incineration
Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3147354?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3147354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

